1,2,3,6-Tetrahydro-1-(phenylmethyl)-4-pyridineethanol

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 2-(1-benzyl-3,6-dihydro-2H-pyridin-4-yl)ethanol
• InChI: InChI=1S/C14H19NO/c16-11-8-13-6-9-15(10-7-13)12-14-4-2-1-3-5-14/h1-6,16H,7-12H2
• InChI Key: HRKWXNUCAXLYQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1CCO)CC2=CC=CC=C2

Description

1,2,3,6-Tetrahydro-1-(phenylmethyl)-4-pyridineethanol is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl bromide (4.4 mL, 41 mmol) was added to a solution of 4-pyridineethanol (5 g, 41 mmol) in acetone (100 mL) and the mixture was heated under reflux for 16 hours. The mixture was cooled and the solid was collected, washed with acetone (50 mL) and diethyl ether (2×50 mL) then dissolved in methanol (100 mL) and treated with sodium borohydride (6.2 g 164 mmol). The mixture was heated under reflux for 16 hours, cooled, and the solvent was evaporated under reduced pressure. Ethyl acetate (200 mL) and aqueous sodium hydrogen carbonate (10%, 150 mL) were added and the layers were separated. The aqueous layer was extracted with ethyl acetate (2×100 mL), the combined organic fractions were dried (MgSO4) and the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography on silica gel, eluting with CH2Cl2/MeOH/NH3(Aq.) (92:8:1), to give the title compound as a colorless oil (1.65 g, 18%). m/z (ES+) 218 (M+1).